Cas no 2942-12-3 (benzothiazole, 7-methoxy- (7ci,8ci))

• Product Name: benzothiazole, 7-methoxy- (7ci,8ci)
• CAS No: 2942-12-3
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD22201203
• CID: 915533
• PubChem ID: 21857502
• Update Time: 2025-09-25

benzothiazole, 7-methoxy- (7ci,8ci) Chemical and Physical Properties

Names and Identifiers

• benzothiazole, 7-methoxy- (7ci,8ci)
• 7-Methoxy-benzothiazole
• DTXSID10618897
• AKOS024262143
• CAA94212
• MFCD22201203
• Benzothiazole, 7-methoxy-
• 7-Methoxybenzo[d]thiazole
• 7-methoxy-1,3-benzothiazole
• SCHEMBL11518721
• SB36424
• CS-0197125
• F13989
• 2942-12-3
• AS-47507

• MDL： MFCD22201203
• Inchi： 1S/C8H7NOS/c1-10-7-4-2-3-6-8(7)11-5-9-6/h2-5H,1H3
• InChI Key： MEUVJZUXJFJIQE-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on benzothiazole, 7-methoxy- (7ci,8ci)

Benzothiazole, 7-Methoxy- (7CI,8CI) (CAS No. 2942-12-3): Properties, Applications, and Market Insights

Benzothiazole, 7-methoxy- (7CI,8CI) (CAS No. 2942-12-3) is a specialized organic compound that belongs to the benzothiazole derivatives family. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications across various industries. With the increasing demand for high-performance materials and specialty chemicals, 7-methoxybenzothiazole has become a subject of interest for researchers and manufacturers alike.

The molecular structure of benzothiazole, 7-methoxy- features a benzothiazole core with a methoxy group at the 7-position. This specific substitution pattern contributes to its distinct electronic and steric properties, making it valuable for numerous applications. Recent studies in organic synthesis and material science have highlighted the compound's potential as a building block for more complex molecules and functional materials.

One of the most prominent applications of 7-methoxybenzothiazole (CAS 2942-12-3) is in the field of fluorescence materials. Researchers have discovered that this compound exhibits interesting photophysical properties, making it suitable for use in optical sensors and luminescent materials. The growing interest in smart materials and sensor technologies has significantly increased the demand for such specialized compounds.

In the pharmaceutical sector, benzothiazole derivatives have shown promising biological activities. While 7-methoxybenzothiazole itself is primarily used as an intermediate, its structural framework serves as a valuable scaffold for drug discovery. The compound's potential in medicinal chemistry aligns with current trends in targeted drug development and personalized medicine.

The agrochemical industry also benefits from benzothiazole-based compounds. Although not directly used as an active ingredient, 7-methoxybenzothiazole (CAS 2942-12-3) serves as a key intermediate in the synthesis of various crop protection agents. With the global focus on sustainable agriculture and reduced environmental impact, the development of more efficient and selective agrochemicals has become a priority.

From a commercial perspective, the market for specialty benzothiazoles has been steadily growing. The increasing demand from end-use industries has prompted manufacturers to optimize production processes for 7-methoxybenzothiazole. Recent advancements in green chemistry have led to more sustainable synthesis routes, addressing environmental concerns while maintaining cost-effectiveness.

Quality control is paramount when dealing with high-purity benzothiazole derivatives. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the purity and consistency of 7-methoxybenzothiazole (CAS 2942-12-3). These quality assurance measures are particularly important for applications in sensitive fields like pharmaceuticals and electronics.

The storage and handling of benzothiazole, 7-methoxy- require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from direct sunlight is recommended to maintain stability. These considerations are especially relevant for industrial-scale applications where large quantities are handled.

Recent patent literature reveals growing interest in 7-methoxybenzothiazole applications, particularly in advanced material science. Innovations in organic electronics and photovoltaic materials have created new opportunities for this compound. The renewable energy sector's expansion has further driven research into benzothiazole-based materials for solar cell applications.

Environmental considerations regarding benzothiazole derivatives have prompted studies on their biodegradation and ecological impact. While 7-methoxybenzothiazole is not considered a major environmental concern, the chemical industry's focus on sustainability has led to the development of more eco-friendly alternatives and improved waste management protocols.

Future research directions for benzothiazole, 7-methoxy- (7CI,8CI) include exploration of its potential in catalysis and nanotechnology. The compound's molecular structure makes it an interesting candidate for designing novel catalysts and nanoscale materials. These developments align with current scientific trends toward more efficient and selective chemical processes.

For researchers and industry professionals seeking benzothiazole derivatives, understanding the specifications and available grades of 7-methoxybenzothiazole (CAS 2942-12-3) is crucial. Different purity levels may be required depending on the intended application, ranging from industrial uses to advanced research purposes.

The global supply chain for specialty chemicals like 7-methoxybenzothiazole has become increasingly complex. Factors such as regional production capabilities, transportation logistics, and regulatory compliance all play significant roles in the availability and pricing of this compound. These market dynamics are important considerations for potential buyers and users.

In conclusion, benzothiazole, 7-methoxy- (7CI,8CI) represents an important member of the benzothiazole chemical family with diverse applications across multiple industries. Its unique properties and versatility ensure continued interest from both academic researchers and industrial users. As scientific understanding and technological applications evolve, the significance of this compound is likely to grow further in the coming years.